Cas no 865592-28-5 (N-6-(diethylsulfamoyl)-1,3-benzothiazol-2-yl-4-nitrobenzamide)

N-6-(diethylsulfamoyl)-1,3-benzothiazol-2-yl-4-nitrobenzamide structure
865592-28-5 structure
Product Name:N-6-(diethylsulfamoyl)-1,3-benzothiazol-2-yl-4-nitrobenzamide
CAS No:865592-28-5
MF:C18H18N4O5S2
MW:434.489321231842
CID:6283104
PubChem ID:3294467
Update Time:2024-01-06

N-6-(diethylsulfamoyl)-1,3-benzothiazol-2-yl-4-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

    • N-6-(diethylsulfamoyl)-1,3-benzothiazol-2-yl-4-nitrobenzamide
    • N-(6-(N,N-diethylsulfamoyl)benzo[d]thiazol-2-yl)-4-nitrobenzamide
    • N-[6-(diethylsulfamoyl)-1,3-benzothiazol-2-yl]-4-nitrobenzamide
    • AKOS002210423
    • F1420-0700
    • 865592-28-5
    • Inchi: 1S/C18H18N4O5S2/c1-3-21(4-2)29(26,27)14-9-10-15-16(11-14)28-18(19-15)20-17(23)12-5-7-13(8-6-12)22(24)25/h5-11H,3-4H2,1-2H3,(H,19,20,23)
    • InChI Key: YTONEQLRUHBJSV-UHFFFAOYSA-N
    • SMILES: S(C1=CC=C2C(=C1)SC(NC(C1C=CC(=CC=1)[N+](=O)[O-])=O)=N2)(N(CC)CC)(=O)=O

Computed Properties

  • Exact Mass: 434.07186203g/mol
  • Monoisotopic Mass: 434.07186203g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 6
  • Complexity: 696
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 162Ų

N-6-(diethylsulfamoyl)-1,3-benzothiazol-2-yl-4-nitrobenzamide Pricemore >>

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